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Compound of Interest

Compound Name: 2-chloro-N-cyclobutyl-4-iodoaniline

Cat. No.: B1427988 Get Quote

The proper disposal of 2-chloro-N-cyclobutyl-4-iodoaniline is critical for ensuring laboratory

safety and environmental protection. This compound is classified as a hazardous substance,

and its handling and disposal must adhere to strict regulatory guidelines. The following protocol

provides essential, step-by-step guidance for researchers, scientists, and drug development

professionals.

Hazard Identification and Safety Data
2-chloro-N-cyclobutyl-4-iodoaniline is a halogenated organic compound with multiple hazard

classifications. It is toxic if swallowed, in contact with skin, or if inhaled, and is very toxic to

aquatic life with long-lasting effects. Always consult the full Safety Data Sheet (SDS) before

handling.

Table 1: GHS Hazard and Precautionary Information
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Classification Code Description

Hazard Classifications Acute Tox. 3
Acute Toxicity (Oral, Dermal,

Inhalation)[1]

Skin Irrit. 2 Skin Irritation, Category 2[1][2]

Eye Dam. 1
Serious Eye Damage,

Category 1[1]

STOT SE 3

Specific target organ toxicity —

single exposure, Category 3

(Respiratory system)[1][2][3]

Aquatic Chronic 1

Hazardous to the aquatic

environment, long-term

hazard, Category 1

Hazard Statements H301+H311+H331
Toxic if swallowed, in contact

with skin or if inhaled.

H315 Causes skin irritation.[2]

H317
May cause an allergic skin

reaction.

H318
Causes serious eye damage.

[1]

H335
May cause respiratory

irritation.[2]

H350 May cause cancer.

H410
Very toxic to aquatic life with

long lasting effects.

Precautionary Statements P261 Avoid breathing dust.[4]

P273
Avoid release to the

environment.

P280 Wear protective gloves/

protective clothing/ eye
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protection/ face protection.

P301+P310

IF SWALLOWED: Immediately

call a POISON CENTER/

doctor.

P302+P352
IF ON SKIN: Wash with plenty

of water.[4]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

P501

Dispose of contents/ container

to an approved waste disposal

plant.

Experimental Protocol: Waste Disposal Procedure
This procedure outlines the necessary steps for the safe collection and disposal of 2-chloro-N-
cyclobutyl-4-iodoaniline waste from a laboratory setting.

Methodology:

Personal Protective Equipment (PPE): Before handling the waste, equip yourself with

appropriate PPE as specified in the SDS. This includes:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.[1]

A lab coat or protective clothing to prevent skin exposure.[3]

Use a NIOSH/MSHA approved respirator if there is a risk of dust inhalation.[3]

Waste Segregation:
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2-chloro-N-cyclobutyl-4-iodoaniline is a halogenated organic compound.[5]

It must be collected in a designated hazardous waste container for halogenated organic

waste.[5][6]

Crucially, do not mix this waste with non-halogenated solvents, acids, bases, or other

incompatible waste streams.[6][7] Mixing can lead to dangerous reactions and significantly

increase disposal costs.

Container Selection and Labeling:

Select a waste container that is in good condition, compatible with the chemical, and has a

tightly sealing cap.[7]

The container must be clearly labeled as "Hazardous Waste" before the first drop of waste

is added.[6][7]

The label must include the full chemical name, "2-chloro-N-cyclobutyl-4-iodoaniline,"

and list all other constituents in the waste container with their approximate percentages.[6]

Accumulation and Storage:

Keep the waste container closed at all times except when actively adding waste.[6][7]

Store the container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[6]

The storage area should be cool, dry, and well-ventilated.[3][6]

Ensure the container is stored in secondary containment to prevent spills.[6]

Final Disposal:

Under no circumstances should this chemical be disposed of down the drain or in regular

trash.[4]

The final disposal method must be through an approved and licensed hazardous waste

disposal facility.[2][3]
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Contact your institution's Environmental Health and Safety (EHS) department or a certified

waste contractor to schedule a pickup for the full waste container.

Mandatory Visualization
The following workflow diagram illustrates the logical steps for the proper disposal of 2-chloro-
N-cyclobutyl-4-iodoaniline.
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Preparation

Collection & Segregation

Storage & Disposal

Identify Waste:
2-chloro-N-cyclobutyl-4-iodoaniline

(Halogenated Organic)

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Step 1

Select Compatible Container

Label Container:
'Hazardous Waste' &

List Contents

Step 2

Add Waste to Designated
HALOGENATED ORGANIC

Waste Stream ONLY

Step 3

Store Sealed Container
in Secondary Containment

 in a Designated SAA

Request Pickup from
EHS or Approved
Waste Contractor

Step 4

Final Disposal at
Approved Facility

Step 5

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-chloro-N-cyclobutyl-4-iodoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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